Cas no 574005-35-9 (5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-)

• Product Name: 5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
• CAS No: 574005-35-9
• MF: C₈H₉NO₆
• MW: 215.160162687302
• CID: 1603951
• PubChem ID: 58846560
• Update Time: 2025-04-21

5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxylic acid, 3-(2-ethoxy-2-oxoethoxy)-
• KAWQGTMREXBNIB-UHFFFAOYSA-N
• SCHEMBL4132324
• 3-(2-Ethoxy-2-oxoethoxy)isoxazole-5-carboxylic acid
• ethyl (5-carboxyisoxazol-3-yl)oxyacetate
• DB-393631
• 3-(2-Ethoxy-2-oxoethoxy)-5-isoxazolecarboxylic acid
• 574005-35-9

• Inchi： 1S/C8H9NO6/c1-2-13-7(10)4-14-6-3-5(8(11)12)15-9-6/h3H,2,4H2,1H3,(H,11,12)
• InChI Key： KAWQGTMREXBNIB-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)ON=1)CC(=O)OCC

Computed Properties

• Exact Mass: 215.04297
• Monoisotopic Mass: 215.04298701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• PSA: 98.86